Cas no 603-02-1 (2,4-dinitro-m-xylene)

2,4-dinitro-m-xylene structure

Product Name:2,4-dinitro-m-xylene

CAS No:603-02-1

Molecular Formula:C₈H₈N₂O₄

Molecular Weight:196.16012

MDL:MFCD00051017

CID:1619816

PubChem ID:69042

2,4-dinitro-m-xylene Properties

Names and Identifiers

- 2,4-dinitro-m-xylene
- m-Xylene, 2,4-dinitro-
- BRN 2333058
- Benzene, 1,3-dimethyl-2,4-dinitro-
- CCRIS 3124
- 1,3-dimethyl-2,4-dinitrobenzene
- 2,4-Dimethyl-1,3-dinitrobenzene
- 2,4-Dinitro-1,3-dimethylbenzene
- 2,6-Dinitro-m-xylene
- Benzene, 1,3-dimethyldinitro-
- EINECS 210-029-2
- MFCD00051017
- 3-05-00-00844 (Beilstein Handbook Reference)
- AKOS005158895
- 1,3-Dimethyl-2,4-dinitrobenzene #
- 2,4-Dinitro-m-xylol
- DTXSID10209047
- NS00034328
- 2,4-Dinitro-1,3-dimethyl-benzene
- AE-562/43458893
- SCHEMBL2946228
- 161-02-4
- ALBB-013792
- LS-04331
- InChI=1/C8H8N2O4/c1-5-3-4-7(9(11)12)6(2)8(5)10(13)14/h3-4H,1-2H
- 603-02-1
- +Expand
- MDL： MFCD00051017
- InChIKey： XUUSVHGZGPBZLS-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H8N2O4/c1-5-3-4-7(9(11)12)6(2)8(5)10(13)14/h3-4H,1-2H3
- SMILES： CC1=C(C(=C(C=C1)[N+](=O)[O-])C)[N+](=O)[O-]

Computed Properties

Exact Mass: 196.04844
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 0
Monoisotopic Mass: 196.04840674g/mol
Heavy Atom Count: 14
Complexity: 245
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.3
Topological Polar Surface Area: 91.6Å²

Experimental Properties

PSA: 86.28
Melting Point: 82-84 ºC
Solubility: Almost insoluble (0.024 g/l) (25 º C),
Density: 1.346±0.06 g/cm3 (20 ºC 760 Torr),

2,4-dinitro-m-xylene Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AJ03037-100mg	Benzene, 1,3-dimethyldinitro-	603-02-1	95%+	100mg	$260.00
abcr	AB408092-500 mg	1,3-Dimethyl-2,4-dinitrobenzene	603-02-1		500 mg	€205.60	2023-07-19
Fluorochem	369818-1g	1,3-dimethyl-2,4-dinitrobenzene	603-02-1		1g	￡205.00
Matrix Scientific	063642-500mg	1,3-Dimethyl-2,4-dinitrobenzene	603-02-1		500mg	$144.00	2023-09-11
TRC	D263845-2.5g	2,4-Dinitro-m-xylene	603-02-1		2.5g	$ 225.00	2022-06-05
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	J20_369818-1g	1,3-dimethyl-2,4-dinitrobenzene	603-02-1		1g	￥4510.0

2,4-dinitro-m-xylene Synthesis

Synthetic Circuit 1

108-38-3

603-02-1

89-87-2

81-20-9

Reaction Conditions

1.1 Solvents: Ethylammonium nitrate ; > 1 min, rt
1.2 Reagents: Trifluoroacetic anhydride ; -5 °C; 70 min, -5 °C → rt

Reference

Ethylammonium Nitrate (EAN)/Tf2O and EAN/TFAA: Ionic Liquid Based Systems for Aromatic Nitration

Aridoss, Gopalakrishnan; et al, Journal of Organic Chemistry, 2011, 76(19), 8088-8094

2,4-dinitro-m-xylene Preparation Products

2,4-dinitro-m-xylene (603-02-1)

2,4-dinitro-m-xylene Suppliers

Shanghai chemsoon Biotechnology Co., Ltd

Audited Supplier

(CAS:603-02-1)

MR./MRS.:ZHAO JING LI

Phone:17558870519

Email:sales02@chemsoon.com

2,4-dinitro-m-xylene Related Literature

1. CXLVI.—The influence of nitro-groups on the reactivity of substituents in the benzene nucleus. Part VII. Reactions of 2 : 5- and 4 : 5-dinitro-m-xylenes

Kathleen Ibbotson,James Kenner J. Chem. Soc. Trans. 1923 123 1260
2. XI.—Influence of substitution on the formation of diazoamines and aminoazo-compounds

Gilbert Thomas Morgan J. Chem. Soc. Trans. 1902 81 86
3. CL.—The basic character of the acetoxylidides and its influence on the course of their substitution

Herbert Eric Dadswell,James Kenner J. Chem. Soc. 1927 1102
4. 493. Kinetics and mechanism of aromatic nitration. Part II. Nitration by the nitronium ion, NO2 +, derived from nitric acid

E. D. Hughes,C. K. Ingold,R. I. Reed + derived from nitric acid. E. D. Hughes C. K. Ingold R. I. Reed J. Chem. Soc. 1950 2400
5. 177. Influence of directing groups on nuclear reactivity in oriented aromatic substitutions. Part V. A dilatometric investigation of the kinetics of aromatic nitration especially in nitromethane solution

Gilbert A. Benford,Christopher K. Ingold J. Chem. Soc. 1938 929
6. 493. Kinetics and mechanism of aromatic nitration. Part II. Nitration by the nitronium ion, NO2 +, derived from nitric acid

E. D. Hughes,C. K. Ingold,R. I. Reed + derived from nitric acid. E. D. Hughes C. K. Ingold R. I. Reed J. Chem. Soc. 1950 2400
7. Ozone-mediated nitration of alkylbenzenes and related compounds with nitrogen dioxide

Hitomi Suzuki,Takashi Murashima,Iku Kozai,Tadashi Mori J. Chem. Soc. Perkin Trans. 1 1993 1591
8. CXXXI.—The action of nitrous acid on the arylsulphonylmetadiamines

Gilbert Thomas Morgan,Frances Mary Gore Micklethwait J. Chem. Soc. Trans. 1906 89 1289
9. CXLI.—The reduction of aromatic nitro-compounds to azoxy-derivatives in acid solution

Bernhard Flürscheim,Theodor Simon J. Chem. Soc. Trans. 1908 93 1463

603-02-1 (2,4-dinitro-m-xylene) Related Products

Recommended suppliers

BIOOKE MICROELECTRONICS CO.,LTD

Gold Member

Audited Supplier

CN Supplier

Reagent

http://www.100kes.com/en

Zhongnuo Biotechnology Development Jiangsu Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Hebei Ganmiao New material Technology Co., LTD

Gold Member

Audited Supplier

CN Supplier

Bulk

http://www.hbganmiao.com/

Hubei Cuiyuan Biotechnology Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent

http://eng.biocuiyuan.com

Wuhan brilliant Technology Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk